Cas no 20389-07-5 (2-(2,5-Dimethylphenyl)quinoline-4-carboxylic acid)

2-(2,5-Dimethylphenyl)quinoline-4-carboxylic acid is a quinoline-based carboxylic acid derivative with a substituted phenyl group at the 2-position. This compound is of interest in organic synthesis and medicinal chemistry due to its structural framework, which serves as a versatile intermediate for the development of pharmacologically active molecules. The presence of both carboxylic acid and quinoline moieties enhances its potential for further functionalization, making it valuable in the design of ligands, catalysts, or bioactive compounds. Its well-defined molecular structure ensures consistent reactivity, while the dimethylphenyl substitution may influence steric and electronic properties, offering tailored applications in research and industrial processes.
2-(2,5-Dimethylphenyl)quinoline-4-carboxylic acid structure
20389-07-5 structure
Product Name:2-(2,5-Dimethylphenyl)quinoline-4-carboxylic acid
CAS No:20389-07-5
MF:C18H15NO2
MW:277.317204713821
MDL:MFCD01798353
CID:1074810
PubChem ID:616123
Update Time:2025-10-15

2-(2,5-Dimethylphenyl)quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2,5-Dimethylphenyl)quinoline-4-carboxylic acid
    • 2-(2,5-Dimethylphenyl)-4-quinolinecarboxylic acid
    • 2-(2,5-Dimethylphenyl)-chinolin-4-carbonsaeure
    • 2-(2,5-Dimethyl-phenyl)-chinolin-4-carbonsaeure
    • 2-(2,5-dimethyl-phenyl)-quinoline-4-carboxylic acid
    • AC1LDCO0
    • AG-690
    • CTK6B6931
    • Oprea1_044343
    • PubChem6199
    • STOCK2S-31520
    • 2-(2,5-Xylyl)cinchoninic acid
    • AG-690/12871304
    • BBL013776
    • DB-066189
    • AKOS001664529
    • CS-0315066
    • A814517
    • CCG-21720
    • STK086867
    • ALBB-000413
    • DTXSID50346889
    • QPRKYBSLBFZYHE-UHFFFAOYSA-N
    • 2-(2,5-Dimethylphenyl)-4-quinolinecarboxylic acid #
    • VS-03999
    • MFCD01798353
    • 20389-07-5
    • EU-0080120
    • SR-01000504326
    • Quinoline-4-carboxylic acid, 2-(2,5-dimethylphenyl)-
    • SB68749
    • AB01300802-01
    • NCGC00301883-01
    • SR-01000504326-1
    • 2-(2,5-Dimethylphenyl)quinoline-4-carboxylicacid
    • MDL： MFCD01798353
    • Inchi： 1S/C18H15NO2/c1-11-7-8-12(2)14(9-11)17-10-15(18(20)21)13-5-3-4-6-16(13)19-17/h3-10H,1-2H3,(H,20,21)
    • InChI Key： QPRKYBSLBFZYHE-UHFFFAOYSA-N
    • SMILES： OC(C1=CC(C2C=C(C)C=CC=2C)=NC2C=CC=CC=21)=O

Computed Properties

  • Exact Mass: 277.11000
  • Monoisotopic Mass: 277.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 383
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 50.2Ų

Experimental Properties

  • Density: 1.220±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: NA
  • Boiling Point: 449.1±33.0 °C at 760 mmHg
  • Solubility: Insuluble (3.6E-3 g/L) (25 ºC),
  • PSA: 50.19000
  • LogP: 4.21680
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-(2,5-Dimethylphenyl)quinoline-4-carboxylic acid Security Information

2-(2,5-Dimethylphenyl)quinoline-4-carboxylic acid Customs Data

  • HS CODE：2933499090
  • Customs Data：

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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